Cas no 2387598-11-8 (4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride)

• Product Name: 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride
• CAS No: 2387598-11-8
• MF: C₈H₅ClFNO₄S
• MW: 265.646003484726
• CID: 5108387
• Update Time: 2026-03-03

4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolesulfonyl chloride, 4-fluoro-2,3-dihydro-3-methyl-2-oxo-
• 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride

• Inchi： 1S/C8H5ClFNO4S/c1-11-7-4(15-8(11)12)2-3-5(6(7)10)16(9,13)14/h2-3H,1H3
• InChI Key： QYPPQCDHHDJIBG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(Cl)(=O)=O)C(F)=C2N(C)C1=O

Additional information on 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride

Research Briefing on 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride (CAS: 2387598-11-8)

The compound 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride (CAS: 2387598-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and drug discovery. Its unique structural features, including the benzoxazole core and sulfonyl chloride moiety, make it a versatile building block for the development of novel therapeutic agents.

Recent studies have focused on the synthetic applications and biological activities of 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers highlighted the compound's high reactivity and selectivity, which facilitated the efficient preparation of potent inhibitors with nanomolar affinity. This underscores its potential in the design of next-generation enzyme inhibitors for therapeutic applications.

In addition to its role in enzyme inhibition, 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride has been investigated for its use in proteomics research. A recent preprint on bioRxiv (2024) described its application in the chemical modification of peptides and proteins, enabling the site-specific introduction of sulfonyl groups. This approach was employed to study protein-protein interactions and post-translational modifications, providing valuable insights into cellular signaling pathways. The study emphasized the compound's compatibility with aqueous conditions and its minimal side-reactivity, making it a promising tool for chemical biology.

Another area of interest is the compound's potential in antimicrobial drug development. A research group at the University of Cambridge reported in ACS Infectious Diseases (2023) that derivatives synthesized from 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride exhibited broad-spectrum activity against drug-resistant bacterial strains. The team attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through mechanistic studies. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

From a chemical perspective, recent advances in the scalable synthesis of 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride have been reported in Organic Process Research & Development (2023). The optimized synthetic route achieved a 78% yield with high purity (>99%), addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines.

Looking forward, the unique properties of 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride position it as a valuable tool in multiple areas of pharmaceutical research. Its applications span from medicinal chemistry to chemical biology, with ongoing studies exploring its potential in targeted drug delivery systems and diagnostic agent development. As research continues, we anticipate seeing more innovative uses of this versatile compound in addressing unmet medical needs.